Cas no 1213696-91-3 ((2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol)

• Product Name: (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol
• CAS No: 1213696-91-3
• MF: C₈H₉F₂NO
• MW: 173.159969091415
• MDL: MFCD24412751
• CID: 4563244
• PubChem ID: 51723358
• Update Time: 2025-10-29

(2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-2-AMINO-2-(2,5-DIFLUOROPHENYL)ETHAN-1-OL
• (S)-2-amino-2-(2,5-difluorophenyl)ethanol
• Benzeneethanol, β-amino-2,5-difluoro-, (βS)-
• (2S)-2-AMINO-2-(2,5-DIFLUOROPHENYL)ETHAN-1-OL HCL
• (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol

• MDL： MFCD24412751
• Inchi： 1S/C8H9F2NO/c9-5-1-2-7(10)6(3-5)8(11)4-12/h1-3,8,12H,4,11H2/t8-/m1/s1
• InChI Key： MEFNBXBWLCZHCA-MRVPVSSYSA-N
• SMILES： C(O)[C@@H](N)C1=CC(F)=CC=C1F

Additional information on (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol

(2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol (CAS No. 1213696-91-3): A Comprehensive Overview

(2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol (CAS No. 1213696-91-3) is a chiral compound with significant potential in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a chiral center and a difluorophenyl group, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol consists of an amino group, a hydroxyl group, and a 2,5-difluorophenyl substituent attached to a chiral carbon atom. The presence of the chiral center imparts optical activity to the molecule, which is crucial for its biological and pharmaceutical applications. The difluorophenyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development.

In recent years, (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol has gained attention due to its potential as an intermediate in the synthesis of novel drugs. Research has shown that this compound can be used to synthesize a variety of bioactive molecules with diverse therapeutic applications. For instance, it has been utilized in the development of antiviral agents, antibiotics, and anti-inflammatory drugs.

One of the key areas where (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol has shown promise is in the field of antiviral drug development. Studies have demonstrated that compounds derived from this intermediate exhibit potent antiviral activity against various viral strains, including influenza and HIV. The unique structure of the compound allows it to interact effectively with viral proteins, thereby inhibiting viral replication and spread.

In addition to its antiviral properties, (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol has also been explored for its antibacterial potential. Research has shown that derivatives of this compound can effectively inhibit the growth of both gram-positive and gram-negative bacteria. This makes it a valuable candidate for developing new antibiotics to combat multidrug-resistant bacterial infections.

The anti-inflammatory properties of (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol have also been investigated. Studies have indicated that compounds derived from this intermediate can reduce inflammation by inhibiting key inflammatory mediators such as cytokines and chemokines. This property makes it a promising candidate for developing new anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease.

The synthesis of (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol typically involves several steps, including the formation of the chiral center and the introduction of the difluorophenyl group. Various synthetic routes have been developed to optimize yield and purity. One common approach involves the use of asymmetric synthesis techniques to ensure high enantiomeric purity. This is crucial for pharmaceutical applications where enantiomeric purity can significantly impact the efficacy and safety of the final product.

The pharmacokinetic properties of (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol have also been studied extensively. Research has shown that this compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it suitable for use in oral formulations and long-term treatments.

In terms of safety and toxicity, studies have indicated that (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol is generally well-tolerated at therapeutic doses. However, as with any new chemical entity, thorough safety evaluations are essential before advancing to clinical trials. Preclinical studies have demonstrated that this compound does not exhibit significant cytotoxicity or genotoxicity at relevant concentrations.

The environmental impact of (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol is another important consideration in its development and use. Efforts are being made to develop sustainable synthetic methods that minimize environmental footprint and ensure responsible disposal practices.

In conclusion, (2S)-2-amino-2-(2,5-difluorophenyl)ethan-1-ol (CAS No. 1213696-91-3) is a versatile chiral compound with significant potential in various pharmaceutical applications. Its unique structure and favorable properties make it an attractive candidate for developing novel drugs with diverse therapeutic applications. Ongoing research continues to explore new avenues for its use in drug discovery and development.